Cas no 302936-00-1 (2,4-diethyl 3-methyl-5-2-(naphthalen-1-yl)acetamidothiophene-2,4-dicarboxylate)

• Product Name: 2,4-diethyl 3-methyl-5-2-(naphthalen-1-yl)acetamidothiophene-2,4-dicarboxylate
• CAS No: 302936-00-1
• MF: C₂₃H₂₃NO₅S
• MW: 425.497425317764
• CID: 6447468
• Update Time: 2025-06-10

2,4-diethyl 3-methyl-5-2-(naphthalen-1-yl)acetamidothiophene-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2,4-diethyl 3-methyl-5-2-(naphthalen-1-yl)acetamidothiophene-2,4-dicarboxylate
• 2,4-Thiophenedicarboxylic acid, 3-methyl-5-[[2-(1-naphthalenyl)acetyl]amino]-, 2,4-diethyl ester

• Inchi： 1S/C23H23NO5S/c1-4-28-22(26)19-14(3)20(23(27)29-5-2)30-21(19)24-18(25)13-16-11-8-10-15-9-6-7-12-17(15)16/h6-12H,4-5,13H2,1-3H3,(H,24,25)
• InChI Key： DHPUXZOWHNJNDQ-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC(NC(CC2=C3C(C=CC=C3)=CC=C2)=O)=C(C(OCC)=O)C=1C

Experimental Properties

• Density: 1.282±0.06 g/cm3(Predicted)
• Boiling Point: 625.8±55.0 °C(Predicted)
• pka: 12.67±0.70(Predicted)

Additional information on 2,4-diethyl 3-methyl-5-2-(naphthalen-1-yl)acetamidothiophene-2,4-dicarboxylate

Introduction to 2,4-diethyl 3-methyl-5-2-(naphthalen-1-yl)acetamidothiophene-2,4-dicarboxylate (CAS No. 302936-00-1)

2,4-diethyl 3-methyl-5-2-(naphthalen-1-yl)acetamidothiophene-2,4-dicarboxylate, identified by its CAS number 302936-00-1, is a complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule belongs to a class of heterocyclic derivatives characterized by the presence of thiophene and naphthalene moieties, which are well-documented for their diverse pharmacological properties. The structural arrangement of this compound, featuring ethyl and methyl substituents along with an acetamido group, contributes to its unique chemical behavior and potential biological activity.

The compound’s structure is a testament to the ingenuity of modern synthetic chemistry, where the strategic placement of functional groups can modulate its interactions with biological targets. The thiophene ring serves as a core scaffold, known for its stability and ability to participate in hydrogen bonding, while the naphthalen-1-yl substituent enhances hydrophobicity and influences electronic distribution. The acetamido moiety introduces polar characteristics, potentially enabling interactions with polar biological receptors. Together, these features make 2,4-diethyl 3-methyl-5-2-(naphthalen-1-yl)acetamidothiophene-2,4-dicarboxylate a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their prevalence in bioactive natural products and synthetic drugs. The dicarboxylate groups at the 2 and 4 positions of the thiophene ring add another layer of complexity, allowing for potential anionic interactions with biological targets. This structural feature is particularly relevant in the context of enzyme inhibition and receptor binding studies. Researchers have leveraged such structural motifs to develop novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of 2,4-diethyl 3-methyl-5-2-(naphthalen-1-yl)acetamidothiophene-2,4-dicarboxylate is its potential as a scaffold for drug design. The presence of multiple reactive sites enables medicinal chemists to modify the molecule through various synthetic pathways, tailoring its properties for specific applications. For instance, the acetamido group can be further functionalized to introduce additional pharmacophores or improve solubility. Similarly, the naphthalen-1-yl moiety can be replaced or modified to alter electronic properties and binding affinity.

Recent studies have highlighted the importance of thiophene derivatives in medicinal chemistry. A notable example is the development of thiophene-based kinase inhibitors, which have shown promise in clinical trials for treating cancers. The structural similarity between 2,4-diethyl 3-methyl-5-2-(naphthalen-1-yl)acetamidothiophene-2,4-dicarboxylate and these inhibitors suggests that it may exhibit similar kinase inhibitory activity. Furthermore, the compound’s ability to form stable complexes with metal ions has been explored in catalytic applications, underscoring its versatility beyond pharmaceuticals.

The synthesis of 2,4-diethyl 3-methyl-5-2-(naphthalen-1-yl)acetamidothiophene-2,4-dicarboxylate represents a significant achievement in organic synthesis. The multi-step process involves careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core heterocyclic framework efficiently. These synthetic strategies not only highlight the compound’s complexity but also demonstrate the advancements in synthetic methodologies that enable the creation of such intricate molecules.

The potential applications of this compound extend beyond traditional drug discovery. In materials science, for instance, thiophene derivatives are being explored as components in organic electronics due to their semiconducting properties. The presence of aromatic rings like naphthalene enhances electron delocalization within the molecule, making it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. While this application is still under investigation for 302936-00-1, it underscores the broad utility of such compounds across multiple scientific disciplines.

From a computational chemistry perspective, 302936 -00 -1 exhibits interesting electronic properties that can be modeled using density functional theory (DFT). These calculations provide insights into its reactivity and interaction with biological targets by predicting molecular orbitals and hydrogen bonding patterns. Such computational studies are crucial for guiding experimental efforts and optimizing lead compounds during drug development pipelines.

The pharmacological potential of CAS No 302936 -00 -1 has prompted several research groups to investigate its effects on model biological systems. Preliminary assays have shown promising results in vitro regarding interactions with enzymes and receptors relevant to neurological disorders. While these findings are preliminary and require further validation through more extensive studies, they highlight the compound’s potential as a starting point for developing novel therapeutics aimed at treating conditions such as Alzheimer’s disease or Parkinson’s disease.

The safety profile of any new chemical entity is paramount before it can be considered for clinical use, yet initial assessments suggest that this derivative exhibits moderate solubility in water, which could facilitate formulation into oral or injectable dosages forms if further developed into a drug candidate . Additionally, preliminary toxicity studies indicate low acute toxicity at tested doses, suggesting that it may be well-tolerated by humans if used appropriately.

In conclusion, 309739 -00 -8 stands out as an intriguing compound with both pharmaceutical relevanceand industrial possibilities . Its unique structure combining functional groups like acetamido, carboxylic acid esters,and aromatic rings makes it an attractive scaffold for medicinal chemists while also offering utility outside traditional healthcare applications . As research continues into understanding how this molecule interacts with living systems, we may uncover even more ways it could benefit society through innovation across multiple fields including medicine, materials science,*and* catalysis .